Cas no 39067-27-1 (3-(4-methyl-1,3-thiazol-2-yl)pyridine)

• Product name: 3-(4-methyl-1,3-thiazol-2-yl)pyridine
• CAS No: 39067-27-1
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 1498664
• PubChem ID: 1201554

3-(4-methyl-1,3-thiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(4-methyl-2-thiazolyl)-
• EN300-131741
• MLS000698326
• 39067-27-1
• MOUXQYCTQDNCAQ-UHFFFAOYSA-N
• CHEMBL410355
• DB-150752
• 3-(4-methylthiazol-2-yl)-pyridine
• BDBM12367
• 4-methyl-2-pyridin-3-yl-1,3-thiazole
• 3-(4-methylthiazol-2-yl)pyridine
• 3-(4-Methyl-2-thiazolyl)pyridine
• 3-(4-methyl-1,3-thiazol-2-yl)pyridine
• HMS2515A14
• 4-methyl-2-(pyridin-3-yl)-1,3-thiazole
• 4-methyl-2-(3-pyridyl)thiazole
• Z48847313
• AKOS022226069
• SMR000224440
• SCHEMBL266591

• Inchi： InChI=1S/C9H8N2S/c1-7-6-12-9(11-7)8-3-2-4-10-5-8/h2-6H,1H3
• InChI Key： MOUXQYCTQDNCAQ-UHFFFAOYSA-N
• SMILES： CC1=CSC(=N1)C2=CN=CC=C2

Computed Properties

• Exact Mass: 176.04094
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-(4-methyl-1,3-thiazol-2-yl)pyridine

Pyridine, 3-(4-methyl-2-thiazolyl)-: A Comprehensive Overview

The compound Pyridine, 3-(4-methyl-2-thiazolyl)-, with CAS No. 39067-27-1, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a thiazole moiety. The integration of these two heterocycles imparts distinctive electronic and steric properties, making it a versatile building block in organic synthesis and drug discovery.

Chemical Structure and Properties

Pyridine, 3-(4-methyl-2-thiazolyl)- consists of a pyridine ring substituted at the 3-position with a thiazole group. The thiazole moiety itself is a five-membered ring containing sulfur and nitrogen atoms. This combination results in a molecule with aromaticity, which contributes to its stability and reactivity. The compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol.

Synthesis and Applications

The synthesis of Pyridine, 3-(4-methyl-2-thiazolyl)- typically involves multi-step reactions, often utilizing coupling reactions or substitution strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. This compound finds applications in the pharmaceutical industry as an intermediate for drug development. Its ability to act as a ligand in metal complexes has also made it valuable in catalysis and materials science.

Pharmacological Significance

Pyridine, 3-(4-methyl-2-thiazolyl)- has shown promising biological activity in preclinical studies. Research indicates that it exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Additionally, studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. These findings underscore its potential role in the development of novel therapeutic agents.

Environmental Impact and Safety

Evaluations of the environmental impact of Pyridine, 3-(4-methyl-2-thiazolyl)- suggest that it is not inherently hazardous under normal conditions of use. However, like many organic compounds, it should be handled with care to prevent unnecessary exposure. Proper disposal methods are recommended to minimize ecological footprint.

Future Prospects

The future of Pyridine, 3-(4-methyl-2-thiazolyl)- looks promising as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to yield innovative applications across diverse sectors. With ongoing advancements in synthetic methodologies and biological testing, this compound is poised to play an increasingly significant role in modern chemistry.